Cas no 1806745-45-8 (6-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1806745-45-8
• MF: C₈H₃F₅INO₃
• MW: 383.010812044144
• CID: 4838034
• Update Time: 2025-07-19

6-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H3F5INO3/c9-5(10)3-1-2(7(16)17)4(14)6(15-3)18-8(11,12)13/h1,5H,(H,16,17)
• InChI Key： UMCSVBXVXZXJFU-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1C(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 6-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid

Comprehensive Analysis of 6-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806745-45-8)

The compound 6-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806745-45-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. With its unique structural features, including difluoromethyl, iodo, and trifluoromethoxy substituents, this molecule exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for heterocyclic compounds and its ability to modulate biological activity through strategic functional group interactions.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of trifluoromethoxy and difluoromethyl groups in this compound aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy for improving drug-like properties. This molecule's iodo substituent also offers versatile reactivity for further derivatization, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings.

From an environmental perspective, the development of sustainable fluorination methods has become a hot topic in synthetic chemistry. The 6-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid exemplifies how modern fluorination techniques can be applied to create complex molecules with reduced ecological impact. Its potential applications in green chemistry initiatives are being explored, particularly in the context of catalysis and atom economy.

The pharmaceutical industry has shown particular interest in this compound's potential as a bioisostere for carboxylic acid-containing drug candidates. Its pyridine-4-carboxylic acid core structure is reminiscent of several clinically important molecules, suggesting possible applications in metalloenzyme inhibition or receptor modulation. Recent studies have investigated its use in developing kinase inhibitors, a class of therapeutics that remains at the forefront of cancer research.

In agrochemical applications, the trifluoromethoxy moiety has demonstrated significant effects on pest control efficacy, making this compound relevant to current discussions about next-generation pesticides. The combination of fluorine and iodine substituents may contribute to novel modes of action against resistant pest strains, addressing one of the most pressing challenges in modern agriculture.

Analytical characterization of 6-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid typically involves advanced techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's purity and structure, especially given the complexity introduced by multiple heavy atoms and fluorine groups.

The synthetic routes to this compound often involve regioselective halogenation strategies and protective group chemistry, topics that are currently trending in organic synthesis forums. Researchers are particularly interested in optimizing the yield and selectivity of these processes, with recent literature focusing on microwave-assisted synthesis and flow chemistry approaches.

From a commercial perspective, the availability of 6-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid as a research chemical has increased significantly, reflecting growing demand from both academic and industrial laboratories. Suppliers often highlight its application in high-throughput screening and fragment-based drug discovery, two areas that continue to expand in the pharmaceutical sector.

Stability studies of this compound have revealed interesting insights into the effects of polyfluorination on molecular robustness. The difluoromethyl group in particular has been shown to influence both the compound's chemical stability and its solubility profile, factors that are critical for formulation development in medicinal chemistry applications.

Future research directions for this compound may explore its potential in PET radiopharmaceuticals (given the presence of iodine) or as a scaffold for metal-organic frameworks (MOFs). These applications would leverage the unique electronic properties imparted by its multiple halogen and fluorine substituents, areas that are currently receiving substantial research funding worldwide.

In conclusion, 6-(Difluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylic acid represents a fascinating case study in modern heterocyclic chemistry. Its combination of reactive handles (iodo and carboxylic acid) with strategically placed fluorine atoms makes it a versatile intermediate for numerous applications at the cutting edge of chemical research and development.